Cas no 2229222-49-3 ((2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride)

• Product Name: (2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride
• CAS No: 2229222-49-3
• MF: C₅H₆ClNO₃S₂
• MW: 227.689037799835
• CID: 6258964
• PubChem ID: 165688591
• Update Time: 2025-10-31

(2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride
• EN300-2004160
• 2229222-49-3

• Inchi： 1S/C5H6ClNO3S2/c1-10-5-7-2-4(11-5)3-12(6,8)9/h2H,3H2,1H3
• InChI Key： OJOHETWGDQAFTH-UHFFFAOYSA-N
• SMILES： ClS(CC1=CN=C(OC)S1)(=O)=O

Computed Properties

• Exact Mass: 226.9477631g/mol
• Monoisotopic Mass: 226.9477631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.9Ų

Additional information on (2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride

Introduction to (2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride (CAS No. 2229222-49-3)

(2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 2229222-49-3, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a thiazole ring and a methanesulfonyl chloride moiety, make it a valuable tool for chemists and biologists exploring novel therapeutic agents.

The thiazole core is a heterocyclic compound that is widely recognized for its presence in numerous natural products and pharmaceuticals. This structural motif is known for its stability and versatility, often contributing to the bioactivity of molecules. The addition of a methanesulfonyl chloride group enhances the reactivity of the compound, making it particularly useful in sulfonamide synthesis. Sulfonamides are a class of compounds that have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a surge in research focused on developing new sulfonamide derivatives with improved pharmacological profiles. The compound (2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride has emerged as a key intermediate in this endeavor. Its ability to undergo facile reactions with various nucleophiles allows for the rapid construction of complex sulfonamide structures. These structures can then be further modified to explore different biological activities.

One of the most promising applications of this compound is in the development of novel anticancer agents. Thiazole-based sulfonamides have shown significant promise in preclinical studies due to their ability to inhibit key enzymes involved in cancer cell proliferation. For instance, research has demonstrated that certain derivatives of thiazole sulfonamides can selectively target and inhibit tyrosine kinases, which are overexpressed in many cancer types. The (2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride derivative is being explored as a precursor for such targeted therapies.

The synthesis of (2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride involves several well-established chemical reactions. Typically, it begins with the functionalization of a thiazole ring followed by the introduction of a methanesulfonyl group. The use of advanced synthetic techniques ensures high yields and purity, which are critical for pharmaceutical applications. Researchers have also explored catalytic methods to improve the efficiency of these reactions, thereby reducing the environmental impact and cost associated with their production.

The compound's utility extends beyond oncology. It has been investigated for its potential antimicrobial properties as well. Sulfonamide derivatives are known to disrupt bacterial cell wall synthesis, making them effective against a wide range of pathogens. The structural features of (2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride contribute to its broad-spectrum antimicrobial activity, making it a promising candidate for developing new antibiotics.

In addition to its medicinal applications, this compound has found utility in materials science. The thiazole ring and methanesulfonyl group can be incorporated into polymers and coatings to enhance their thermal stability and mechanical properties. Such modifications are particularly valuable in industries where materials are exposed to harsh conditions, such as automotive and aerospace applications.

The latest research on (2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride has revealed new insights into its reactivity and potential applications. Studies have shown that this compound can undergo metal-catalyzed cross-coupling reactions, which opens up avenues for the synthesis of more complex molecules. These reactions are particularly useful in constructing heterocyclic frameworks that mimic natural products with known bioactivity.

The development of green chemistry principles has also influenced the synthesis of this compound. Researchers are increasingly focusing on using sustainable solvents and catalysts to minimize waste and energy consumption. For example, recent studies have demonstrated the use of water as a solvent in certain synthetic steps, significantly reducing the environmental footprint of the process.

The future prospects for (2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride are bright, with ongoing research uncovering new applications and synthetic methodologies. As our understanding of biological systems continues to grow, so does the demand for innovative chemical tools to address complex diseases. This compound stands at the forefront of such efforts, offering a versatile platform for drug discovery and material innovation.